Tetraethylene glycol

• CAS No.: 125481-05-2
• Product Name: Tetraethylene glycol
• Molecular Formula: C8H18O5
• Molecular Weight: 194.23 g/mol
• IUPAC Name: 2-[2-[2-(2-hydroxyethoxy)ethoxy]ethoxy]ethanol
• Standard InChI: InChI=1S/C8H18O5/c9-1-3-11-5-7-13-8-6-12-4-2-10/h9-10H,1-8H2
• Standard InChIKey: UWHCKJMYHZGTIT-UHFFFAOYSA-N
• SMILES: C(COCCOCCOCCO)O
• Canonical SMILES: C(COCCOCCOCCO)O
• Boiling Point: 621 °F at 760 mm Hg (USCG, 1999); 328.0 °C; 327.3 °C
• Colorform: Liquid; Colorless liquid; Colorless to straw-colored liquid
• Density: 1.12 at 68 °F (USCG, 1999); 1.1285 g/cu cm at 15 °C
• Flash Point: 360 °F (USCG, 1999); 360 °F (182 °C) (Open cup)
• Melting Point: 24.8 °F (USCG, 1999); -6.2 °C; -9.4 °C
• Physical Description: Tetraethylene glycol is a colorless to straw-colored liquid with a mild odor. Sinks and mixes with water. (USCG, 1999); Liquid
• Description: Tetraethylene glycol is a colorless to straw-colored liquid with a mild odor. Sinks and mixes with water. (USCG, 1999); Tetraethylene glycol, also known as peg-4 or glycofurol, belongs to the class of organic compounds known as polyethylene glycols. These are oligomers or polymers of ethylene oxide, with the general formula (C2H4O)n (with n>=3). Tetraethylene glycol exists as a liquid, soluble (in water), and a very weakly acidic compound (based on its pKa). Tetraethylene glycol has been primarily detected in feces. Tetraethylene glycol can be converted into 2, 2-dimethyl-3, 6, 9, 12, 15-pentaoxa-2-silahexadecane and tetraethylene glycol monooctyl ether. Tetraethylene glycol is a potentially toxic compound.; Tetraethylene glycol is a poly(ethylene glycol).
• Solubility: 5.15 M; Miscible with water /1.0X10+6 mg/L/ at 20 °C; Insoluble in benzene, toluene, or gasoline; Soluble in ethanol, ethyl ether, carbon tetrachloride, dioxane; Miscible with methanol
• Synonyms: tetraethylene glycol
• Vapor Pressure: 4.65e-05 mmHg; 4.65X10-5 mm Hg at 26 °C
• PubChem Compound: 8200
• Last Modified: Nov 11 2021